N-cyclohexyl-2-imino-1-(2-methoxyethyl)-10-methyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide

• IUPAC Name: N-cyclohexyl-6-imino-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C22H27N5O3/c1-14-7-6-10-27-19(14)25-20-17(22(27)29)13-16(18(23)26(20)11-12-30-2)21(28)24-15-8-4-3-5-9-15/h6-7,10,13,15,23H,3-5,8-9,11-12H2,1-2H3,(H,24,28)
• InChI Key: GSNZSGYCDXSNSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCOC)C(=O)NC4CCCCC4
• Molecular Formula: C22H27N5O3
• Molecular Weight: 409.5 g/mol
• CAS RN: 510762-53-5

Description

N-cyclohexyl-2-imino-1-(2-methoxyethyl)-10-methyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C22H27N5O3 and its molecular weight is 409.49. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-imino-1-(2-methoxyethyl)-10-methyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-imino-1-(2-methoxyethyl)-10-methyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Medicinal Chemistry Strategies : A study by Linton et al. (2011) discusses the use of similar compounds in medicinal chemistry, specifically focusing on strategies to reduce metabolism mediated by aldehyde oxidase (AO) in drug discovery programs. This research provides insights into the modification of compounds to enhance their stability and effectiveness (Linton et al., 2011).

• Synthesis of Heterocyclic Compounds : Abu‐Hashem et al. (2020) conducted research on synthesizing novel heterocyclic compounds derived from similar chemical structures. These compounds were evaluated for their cyclooxygenase-1/2 (COX-1/2) inhibitory activities and displayed significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

• Functional Fluorophores : Castillo et al. (2018) explored the synthesis of 3-formylpyrazolo[1,5-a]pyrimidines as intermediates for creating novel functional fluorophores. These compounds exhibited significant fluorescence intensity and quantum yields, indicating potential applications in biological and environmental probes (Castillo et al., 2018).

• Anticonvulsant Properties : Kubicki et al. (2000) studied the crystal structures of anticonvulsant enaminones, which are structurally related to the given compound. This research contributes to understanding the molecular basis of their anticonvulsant properties (Kubicki et al., 2000).

• Synthesis of Pyrido and Pyrimidine Derivatives : Wamhoff et al. (1990) researched the synthesis of novel dihydropyrido and pyrimidine derivatives. Such studies provide valuable insights into the synthesis and potential applications of these compounds in various fields (Wamhoff et al., 1990).

• Cytotoxicity Studies : Hassan et al. (2014) synthesized aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, evaluating their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This research offers insights into the potential therapeutic applications of these compounds (Hassan et al., 2014).